Cas no 566-93-8 (Cholesta-4,6-dien-3-one)

• Product Name: Cholesta-4,6-dien-3-one
• CAS No: 566-93-8
• MF: C₂₇H₄₂O
• MW: 382.62178850174
• CID: 372892
• PubChem ID: 3034666
• Update Time: 2025-04-19

Cholesta-4,6-dien-3-one Chemical and Physical Properties

Names and Identifiers

• Cholesta-4,6-dien-3-one
• 4,6-CHOLESTADIEN-3-ONE
• 3-KETO-4,6-CHOLESTADIENE
• 4,6-Cholestadiene-3-one
• 6-DEHYDROCHOLESTENONE
• cholest-4,6-dien-3-one
• cholest-4,6-diene-3-one
• Cholesta-4,6-dien-3-on
• Cholestadien-(4.6)-on-(3)
• SCHEMBL1176920
• cholesta-4,6-diene-3-one
• 566-93-8
• DTXSID10862212
• CHEMBL68121
• CHEBI:157665
• NSC 119073
• LMST01010059
• AKOS027383675
• (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• NS00043317
• XIWMRKFKSRYSIJ-GYKMGIIDSA-N
• 4,6-cholestadienone
• EINECS 209-299-4

• Inchi： 1S/C27H42O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9-10,17-19,22-25H,6-8,11-16H2,1-5H3/t19-,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： XIWMRKFKSRYSIJ-GYKMGIIDSA-N
• SMILES： O=C1C=C2C=C[C@@H]3[C@@H]([C@@]2(C)CC1)CC[C@]1(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]13

Computed Properties

• Exact Mass: 382.32400
• Monoisotopic Mass: 382.323565959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 55-60°C
• Boiling Point: 494.0±12.0 °C at 760 mmHg
• Flash Point: 250.7±10.4 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 17.07000
• LogP: 7.37290
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Cholesta-4,6-dien-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives